2-(2-Ethyloxiran-2-yl)furan
Description
“2-(2-Ethyloxiran-2-yl)furan” is a chemical compound with the molecular formula C8H10O2. It is also known as 2-oxiran-2-ylfuran .
Synthesis Analysis
The synthesis of furan compounds, including “2-(2-Ethyloxiran-2-yl)furan”, can be achieved through various methods. One of the most common methods is the Paal-Knorr Furan Synthesis, which involves the acid-catalyzed cyclization of 1,4-dicarbonyl compounds . Other methods include the oxidation of alkyl enol ethers to enals, gold-catalyzed cyclizations of diols and triols, and the use of Au nanoparticles supported on TiO2 for the cycloisomerization of conjugated allenones .
Molecular Structure Analysis
The molecular structure of “2-(2-Ethyloxiran-2-yl)furan” can be analyzed using various techniques such as Density Functional Theory and Time Dependent Density Functional Theory (DFT/TDDFT) methods . These methods can help in calculating the band gap of furan oligomers and understanding the localization of the Highest Occupied Molecular Orbitals (HOMOs) and Lowest Unoccupied Molecular Orbitals (LUMOs) .
Chemical Reactions Analysis
Furan compounds, including “2-(2-Ethyloxiran-2-yl)furan”, are known for their reactivity. They can undergo various types of reactions, including oxidation, reduction, and hydrolysis . The specific reaction pathways and mechanisms can depend on various factors such as the presence of catalysts, reaction conditions, and the specific structure of the furan compound .
Safety and Hazards
The safety data sheet for furan, a related compound, indicates that it is extremely flammable and harmful if swallowed or inhaled . It can cause skin irritation, is suspected of causing genetic defects, may cause cancer, and may cause damage to organs through prolonged or repeated exposure . It is advisable to handle “2-(2-Ethyloxiran-2-yl)furan” with similar precautions until specific safety data is available.
Future Directions
The future directions in the field of furan compounds, including “2-(2-Ethyloxiran-2-yl)furan”, involve the development of cost-effective electrochemical conversion processes for biomass derivatives . There is also a growing interest in the synthesis of furan platform chemicals from biomass, which can replace traditional resources such as crude oil .
properties
IUPAC Name |
2-(2-ethyloxiran-2-yl)furan |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10O2/c1-2-8(6-10-8)7-4-3-5-9-7/h3-5H,2,6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AHNOBNKXVRRUSY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(CO1)C2=CC=CO2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
138.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Ethyloxiran-2-yl)furan | |
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